2-[(2-Aminophenyl)sulfanyl]-4-chloro-5-(morpholin-4-ylsulfonyl)benzoic acid

• Molecular Formula: C17H17ClN2O5S2
• Molecular Weight: 428.9 g/mol
• IUPAC Name: 2-(2-aminophenyl)sulfanyl-4-chloro-5-morpholin-4-ylsulfonylbenzoic acid
• InChI: InChI=1S/C17H17ClN2O5S2/c18-12-10-15(26-14-4-2-1-3-13(14)19)11(17(21)22)9-16(12)27(23,24)20-5-7-25-8-6-20/h1-4,9-10H,5-8,19H2,(H,21,22)
• InChI Key: KPLXLAFDQUMDQP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1S(=O)(=O)C2=C(C=C(C(=C2)C(=O)O)SC3=CC=CC=C3N)Cl

Description

2-[(2-Aminophenyl)sulfanyl]-4-chloro-5-(morpholin-4-ylsulfonyl)benzoic acid is a complex organic compound with the molecular formula C17H17ClN2O5S2 This compound is characterized by the presence of an aminophenyl group, a chlorinated benzoic acid core, and a morpholinylsulfonyl moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-Aminophenyl)sulfanyl]-4-chloro-5-(morpholin-4-ylsulfonyl)benzoic acid typically involves multiple steps. One common synthetic route starts with the chlorination of benzoic acid derivatives, followed by the introduction of the aminophenyl group through nucleophilic substitution reactions. The morpholinylsulfonyl group is then added via sulfonylation reactions. The reaction conditions often require the use of catalysts, controlled temperatures, and specific solvents to ensure high yields and purity .

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale batch processes or continuous flow systems. The use of automated reactors and precise control of reaction parameters are crucial to achieving consistent quality and efficiency. Industrial methods may also incorporate advanced purification techniques such as crystallization, distillation, and chromatography to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

2-[(2-Aminophenyl)sulfanyl]-4-chloro-5-(morpholin-4-ylsulfonyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: Nucleophilic substitution reactions can replace the chlorine atom with other functional groups

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines or thiols. Reaction conditions typically involve controlled temperatures, specific solvents, and sometimes catalysts to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

2-[(2-Aminophenyl)sulfanyl]-4-chloro-5-(morpholin-4-ylsulfonyl)benzoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals .

Mechanism of Action

The mechanism of action of 2-[(2-Aminophenyl)sulfanyl]-4-chloro-5-(morpholin-4-ylsulfonyl)benzoic acid involves its interaction with specific molecular targets and pathways. The aminophenyl group can interact with enzymes or receptors, while the sulfonyl group can form strong interactions with biological molecules. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Similar Compounds

• 2-[(2-Aminophenyl)sulfanyl]benzoic acid
• 2-[(2-Aminophenyl)sulfanyl]benzoic acid hydrochloride
• 2-[(2-Aminophenyl)sulfanyl]-4-chloro-5-(4-morpholinylsulfonyl)benzoic acid

Uniqueness

Compared to similar compounds, 2-[(2-Aminophenyl)sulfanyl]-4-chloro-5-(morpholin-4-ylsulfonyl)benzoic acid is unique due to the presence of both the chlorinated benzoic acid core and the morpholinylsulfonyl group. This combination of functional groups imparts distinct chemical properties and potential biological activities, making it a valuable compound for research and industrial applications .